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Compound of Interest

Compound Name: Cholesteryl propionate

Cat. No.: B213094 Get Quote

An In-depth Examination of the Physicochemical Properties, Characterization, and

Experimental Protocols for Cholesteryl Propionate.

This technical guide provides a comprehensive overview of Cholesteryl propionate (CAS

633-31-8), a cholesterol ester of significant interest in materials science and biochemistry.

Designed for researchers, scientists, and drug development professionals, this document

details the compound's core characteristics, presents quantitative data in structured tables,

outlines detailed experimental protocols for its synthesis and analysis, and visualizes key

workflows.

Physicochemical Properties
Cholesteryl propionate, also known as cholest-5-en-3-yl propanoate, is a white crystalline

powder.[1][2][3] It is a derivative of cholesterol, a ubiquitous sterol in animal tissues, where the

hydroxyl group at the 3-beta position is esterified with propionic acid.[4] This modification

significantly alters the molecule's polarity and contributes to its notable thermotropic liquid

crystalline behavior.[5][6]

Table 1: General and Physical Properties of Cholesteryl
Propionate
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Property Value Source(s)

CAS Number 633-31-8 [1]

Molecular Formula C₃₀H₅₀O₂ [7][8][9]

Molecular Weight 442.72 g/mol [1][7][8]

Appearance
White to almost-white

powder/crystal
[2][3]

Melting Point 97-100 °C [1][7][9]

Boiling Point 493.26 °C (rough estimate) [7][9]

Density 0.9882 g/cm³ (rough estimate) [7][9]

Flash Point 256.6 °C [9]

Storage Condition 2-8 °C [9]

Table 2: Computed Chemical Properties of Cholesteryl
Propionate

Property Value Source(s)

XLogP3 9.6 [8]

Refractive Index -40 ° (C=2, CHCl₃) [3][9]

Vapor Pressure 2.37E-10 mmHg at 25°C [9]

LogP (estimated) 11.051 [3]

Log of Water Solubility

(log₁₀WS)
-8.85 (estimated) [10]

Octanol/Water Partition

Coefficient (logPₒ/w)
8.350 (estimated) [10]

Experimental Protocols and Characterization
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The synthesis and characterization of cholesteryl propionate involve standard organic

chemistry techniques and modern analytical methods. Purity is often established using

chromatographic and spectroscopic methods.[11]

Synthesis Protocol (Representative Method)
Cholesteryl esters like cholesteryl propionate can be synthesized via esterification of

cholesterol. A common method involves the reaction of cholesterol with an activated form of

propionic acid, such as propionyl chloride or propionic anhydride, in the presence of a base

catalyst.

Objective: To synthesize cholesteryl propionate from cholesterol.

Materials:

Cholesterol

Propionyl chloride (or propionic anhydride)

Pyridine (or another suitable base like triethylamine)

Anhydrous solvent (e.g., Dichloromethane, Toluene)

Hydrochloric acid (HCl), dilute solution

Sodium bicarbonate (NaHCO₃), saturated solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Methanol or ethanol for recrystallization

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve cholesterol in the anhydrous solvent.
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Addition of Base: Add the base (e.g., pyridine) to the solution and cool the mixture in an ice

bath.

Esterification: Slowly add propionyl chloride dropwise to the stirred solution. Allow the

reaction to warm to room temperature and stir for several hours or until completion

(monitored by Thin Layer Chromatography - TLC).

Workup: Quench the reaction by slowly adding water. Transfer the mixture to a separatory

funnel and wash sequentially with dilute HCl, water, saturated NaHCO₃ solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

Purification: Recrystallize the crude product from a suitable solvent, such as methanol or

ethanol, to yield pure cholesteryl propionate crystals.

Confirmation: Confirm the product's identity and purity using techniques like NMR, IR

spectroscopy, and mass spectrometry.

Analytical Characterization
A comprehensive characterization is essential to confirm the structure and purity of the

synthesized cholesteryl propionate. This typically involves a combination of spectroscopic

and chromatographic techniques.[12][13]

Workflow for Characterization of Cholesteryl Propionate
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Fig. 1: General Workflow for Synthesis and Characterization
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Caption: General Workflow for Synthesis and Characterization.

Spectroscopic Data:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure.[14] Key signals in ¹H NMR would include the characteristic steroid

backbone protons, the triplet and quartet of the propionyl ethyl group, and a downfield shift of

the proton at the C3 position of cholesterol upon esterification.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the

compound (442.72 g/mol ).[15] Techniques like Electrospray Ionization (ESI-MS/MS) can be

employed, where cholesteryl esters typically form ammonium adducts and produce a

characteristic fragment ion at m/z 369 upon collision-induced fragmentation.[16][17]
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Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups.[18] The

presence of a strong carbonyl (C=O) stretching band around 1730 cm⁻¹ and the absence of

the broad O-H stretching band from cholesterol (around 3400 cm⁻¹) confirm the ester

formation.[11]

Thermal Analysis:

Differential Scanning Calorimetry (DSC): As a thermotropic liquid crystal, cholesteryl
propionate exhibits phase transitions at specific temperatures.[6] DSC is used to determine

the temperatures and enthalpies of these transitions, such as the transition from a solid

crystal to a cholesteric liquid crystal phase and finally to an isotropic liquid phase.[19]

Biological and Materials Science Context
While primarily known for its liquid crystal properties, cholesteryl propionate also exists within

the broader biochemical context of cholesterol metabolism. Cholesterol esters are the primary

form for cholesterol storage and transport within the body.[4] The synthesis of these esters is

catalyzed by enzymes like acyl-CoA:cholesterol acyltransferase (ACAT).[20]

Propionate itself, as a short-chain fatty acid, has been studied for its effects on lipid synthesis.

Research indicates that propionate can act as an inhibitor of fatty acid and, to a lesser extent,

cholesterol synthesis in rat hepatocytes, particularly when acetate is the primary source of

acetyl-CoA.[21] However, its direct effect in human liver cells appears to be less potent.[22]

Signaling Context: Propionate's Influence on Lipid Synthesis
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Fig. 2: Simplified Pathway of Propionate's Influence
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Caption: Simplified Pathway of Propionate's Influence.

In materials science, the chiral nature of the cholesterol moiety in cholesteryl propionate
induces a helical superstructure, forming a cholesteric (or chiral nematic) liquid crystal phase.

[6][23] This phase is characterized by its unique optical properties, including selective reflection

of light, which makes these materials valuable for applications in temperature sensors, optical

devices, and smart textiles.[5][24]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cholesteryl Propionate (CAS 633-31-8): A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b213094#cholesteryl-propionate-cas-number-633-31-
8-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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